Cas no 681482-61-1 (1-(2-aminoethoxy)-4-(trifluoromethyl)benzene)

1-(2-Aminoethoxy)-4-(trifluoromethyl)benzene is a fluorinated aromatic compound featuring both an aminoethoxy and a trifluoromethyl substituent on the benzene ring. The presence of the electron-withdrawing trifluoromethyl group enhances its stability and influences its reactivity, making it valuable in pharmaceutical and agrochemical synthesis. The aminoethoxy moiety provides a versatile handle for further functionalization, enabling its use as an intermediate in the development of bioactive molecules. Its well-defined structure and reactivity profile make it suitable for applications in medicinal chemistry, particularly in the design of compounds requiring targeted modifications. The compound’s purity and consistent performance are critical for reproducible synthetic outcomes.
1-(2-aminoethoxy)-4-(trifluoromethyl)benzene structure
681482-61-1 structure
Product Name:1-(2-aminoethoxy)-4-(trifluoromethyl)benzene
CAS No:681482-61-1
MF:C9H10F3NO
MW:205.17701292038
CID:1724910
PubChem ID:17174834
Update Time:2025-05-27

1-(2-aminoethoxy)-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1-(2-aminoethoxy)-4-(trifluoromethyl)benzene
    • 2-[4-(trifluoromethyl)phenoxy]ethanamine
    • AN-329/43449876
    • CS-0434802
    • 2-(4-trifluoromethylphenoxy)ethylamine
    • NCGC00326852-01
    • 2-[4-(trifluoromethyl)phenoxy]ethan-1-amine
    • AB01321647-02
    • EN300-58206
    • 681482-61-1
    • SCHEMBL1290562
    • 2-(4-(Trifluoromethyl)phenoxy)ethanamine
    • STL067417
    • AKOS005642198
    • C78398
    • A1-08276
    • 2-[4-(TRIFLUOROMETHYL)PHENOXY]-ETHANAMINE
    • Inchi: 1S/C9H10F3NO/c10-9(11,12)7-1-3-8(4-2-7)14-6-5-13/h1-4H,5-6,13H2
    • InChI Key: RSFHDMPNKOZPHH-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)OCCN)(F)F

Computed Properties

  • Exact Mass: 205.0715
  • Monoisotopic Mass: 205.07144843g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • PSA: 35.25

1-(2-aminoethoxy)-4-(trifluoromethyl)benzene Pricemore >>

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